Cas no 16363-80-7 (2,5-Thiophenedicarboxaldehyde, 3-bromo-)
16363-80-7 structure
Product Name:2,5-Thiophenedicarboxaldehyde, 3-bromo-
CAS No:16363-80-7
MF:C6H3BrO2S
MW:219.055819749832
CID:2842512
PubChem ID:70702382
Update Time:2024-03-01
2,5-Thiophenedicarboxaldehyde, 3-bromo- Chemical and Physical Properties
Names and Identifiers
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- 2,5-Thiophenedicarboxaldehyde, 3-bromo-
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- Inchi: 1S/C6H3BrO2S/c7-5-1-4(2-8)10-6(5)3-9/h1-3H
- InChI Key: PVOKLAABZAVIJU-UHFFFAOYSA-N
- SMILES: C1(C=O)SC(C=O)=CC=1Br
Computed Properties
- Exact Mass: 217.90371g/mol
- Monoisotopic Mass: 217.90371g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 62.4Ų
2,5-Thiophenedicarboxaldehyde, 3-bromo- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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